N-(1-(3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)ethyl)-2-methylbenzamide

• IUPAC Name: N-[1-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]ethyl]-2-methylbenzamide
• InChI: InChI=1S/C19H19N3O3/c1-12-6-4-5-7-16(12)18(23)20-13(2)19-21-17(22-25-19)14-8-10-15(24-3)11-9-14/h4-11,13H,1-3H3,(H,20,23)
• InChI Key: DYJTZFRMUAHFJO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NC(C)C2=NC(=NO2)C3=CC=C(C=C3)OC
• Molecular Formula: C19H19N3O3
• Molecular Weight: 337.4 g/mol

Description

N-(1-(3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)ethyl)-2-methylbenzamide is a chemical compound that has gained attention in recent years due to its potential applications in scientific research. This compound is known for its unique structure and properties, which make it a promising candidate for a variety of research studies. In

Mechanism of Action

The mechanism of action of N-(1-(3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)ethyl)-2-methylbenzamide is not fully understood, but it is believed to involve the formation of a covalent bond between the compound and the target molecule. This covalent bond can lead to changes in the structure and function of the target molecule, which can then be studied using a variety of techniques.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, depending on the specific application and target molecule. In general, this compound has been shown to have low toxicity and high selectivity for its target molecules, which makes it a promising tool for scientific research.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(1-(3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)ethyl)-2-methylbenzamide in lab experiments is its high selectivity for target molecules. This allows researchers to study specific molecules or pathways with minimal interference from other molecules in the system. However, one limitation of using this compound is that it can be difficult to synthesize and purify, which can make it challenging to obtain sufficient quantities for some experiments.

Future Directions

There are many potential future directions for research involving N-(1-(3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)ethyl)-2-methylbenzamide. Some possible areas of research include the development of new fluorescent probes for studying cellular processes, the use of this compound in photodynamic therapy for cancer treatment, and the exploration of new applications in protein-protein interaction studies. Additionally, further research is needed to fully understand the mechanism of action and potential limitations of this compound in various research applications.

Synthesis Methods

The synthesis of N-(1-(3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)ethyl)-2-methylbenzamide involves a multi-step process that requires careful attention to detail. The first step involves the synthesis of 4-methoxyphenylacetic acid, which is then converted into the corresponding acid chloride. This acid chloride is then reacted with 1,2,4-oxadiazole-5-amine to produce the key intermediate, which is then coupled with 2-methylbenzamide to yield the final product.

Scientific Research Applications

N-(1-(3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)ethyl)-2-methylbenzamide has been shown to have a variety of potential applications in scientific research. One of the most promising areas of research involves the use of this compound as a fluorescent probe for detecting reactive oxygen species (ROS) in cells. Other potential applications include the use of this compound as a photosensitizer for photodynamic therapy, as well as a tool for studying protein-protein interactions.